Cas no 2248347-72-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]benzoate
• CAS No: 2248347-72-8
• MF: C₁₉H₁₈N₂O₅
• MW: 354.356625080109
• CID: 6346925
• PubChem ID: 165975368
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]benzoate
• 2248347-72-8
• EN300-6519133

• Inchi： 1S/C19H18N2O5/c1-20(2)11-12-25-16-10-6-5-9-15(16)19(24)26-21-17(22)13-7-3-4-8-14(13)18(21)23/h3-10H,11-12H2,1-2H3
• InChI Key： ZHUWRTOZGHPALG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)CCN(C)C

Computed Properties

• Exact Mass: 354.12157168g/mol
• Monoisotopic Mass: 354.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]benzoate

Chemical Profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]benzoate (CAS No. 2248347-72-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]benzoate, identified by its Chemical Abstracts Service number (CAS No. 2248347-72-8), is a sophisticated organic compound with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system of heterocyclic and aromatic rings, has garnered attention due to its structural complexity and the diverse pharmacophoric elements it incorporates.

The core structure of this compound consists of an isoindole moiety, which is a bicyclic aromatic system characterized by a nitrogen atom fused to a benzene ring. The presence of a 1,3-dioxo group (a diketone moiety) at the 1 and 3 positions of the isoindole ring introduces electrophilic centers that can participate in various chemical reactions, including condensation and Michael addition reactions. This feature makes the compound a versatile intermediate in synthetic chemistry.

Additionally, the benzoate ester group at the 2-position of the isoindole ring contributes to the molecule's solubility and stability in polar environments. The benzoate group is also known to enhance metabolic stability, making it a favorable feature for drug candidates. Furthermore, the presence of an amine-substituted ethoxy side chain (specifically 2-[2-(dimethylamino)ethoxy]) introduces basicity and potential interactions with acidic pharmacophores in biological systems.

The dimethylamino group within this side chain is particularly noteworthy, as it can serve as a hydrogen bond acceptor and participate in protein-ligand interactions. This feature is often exploited in drug design to improve binding affinity and selectivity. The overall architecture of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]benzoate suggests that it may exhibit dual functionality, capable of interacting with multiple targets or participating in sequential reactions during synthesis.

In recent years, there has been growing interest in heterocyclic compounds for their role in medicinal chemistry. Isoindole derivatives have been explored for their potential applications in treating various diseases, including cancer, neurological disorders, and inflammatory conditions. The structural features of this compound make it an attractive scaffold for further derivatization and optimization.

One of the most compelling aspects of this molecule is its potential as a building block for more complex pharmacological entities. The combination of a rigid heterocyclic core with functionalized side chains allows for precise tuning of physicochemical properties such as solubility, permeability, and metabolic stability. These properties are critical factors in determining the efficacy and safety of drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]benzoate may interact with proteins involved in signal transduction pathways relevant to disease mechanisms. For instance, its structure resembles known inhibitors targeting kinases and other enzymes implicated in cancer progression.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The preparation typically begins with the functionalization of the isoindole core followed by selective introduction of the benzoate ester and amine-substituted ethoxy groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key bonds within the molecule efficiently.

The pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]benzoate is still under investigation; however preliminary studies indicate promising activity in vitro. Its ability to modulate enzyme activity and interfere with protein-protein interactions opens up possibilities for therapeutic intervention across multiple disease areas. Researchers are particularly interested in exploring its potential as an antagonist or partial agonist for neurotransmitter receptors.

The compound's stability under various conditions is another area of focus. Studies have examined its behavior under physiological pH ranges as well as exposure to metabolic enzymes like cytochrome P450 oxidases. These studies are crucial for assessing its suitability for formulation into drug products intended for clinical use.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]benzoate (CAS No. 2248347-72-8) represents a structurally intriguing molecule with significant untapped potential in pharmaceutical research. Its complex architecture offers opportunities for designing novel therapeutics targeting challenging diseases through rational drug design approaches combined with modern synthetic methodologies.